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Zopolrestat Technical Profile

Aspect Details

Drug Type Small molecule drug [1] [2]

Mechanism of Action Aldose reductase (AKR1B1) inhibitor; modulates Aldo-keto reductase
family 1 member B1 [1] [3] [2]

Primary Indications
(Researched)

Diabetic neuropathies (Phase 3), diabetic cardiomyopathies, and diabetic
nephropathies (Phase 2) [2]

Development Status Discontinued [3] [2]

Chemical Formula C19H12F3N3O3S [1] [4]

Experimental Results & Rationale

Zopolrestat was developed to target the polyol pathway, a glucose metabolism pathway linked to diabetic

complications [3] [5]. The table below summarizes the rationale and key experimental findings.
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Research Focus Key Findings & Rationale

Polyol Pathway &
Diabetic Complications

In hyperglycemia, increased glucose flux through polyol pathway leads to
sorbitol accumulation (osmotic stress) and depletion of NADPH and

glutathione (oxidative stress) [3].

Zopolrestat
Experimental Effect

Zopolrestat improved glycolysis and glucose metabolism in isolated

perfused hearts of diabetic rats, enhancing lactate assimilation into the TCA
cycle and restoring cellular redox conditions [3].

Clinical Trial Outcomes
(ARI Class)

Meta-analyses of ARI clinical trials found no statistically significant benefit
over placebo for diabetic polyneuropathy. Toxicity issues led to withdrawal of

several ARIs [5].

The Polyol Pathway & Zopolrestat's Role

The following diagram illustrates the biochemical context of Zopolrestat's mechanism of action, which is

crucial for understanding its experimental use.
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Informing Your Experimental Design

While direct troubleshooting is unavailable, the provided context can help you identify potential issues:

Compound Specificity: Ensure that the observed effects are due to ALR2 inhibition. Zopolrestat is
noted as a modulator of AKR1B1 [1].

Experimental Model: The beneficial metabolic effect of Zopolrestat was documented in an isolated
perfused heart model from spontaneously diabetic BB/W rats [3].

Oxidative Environment: Be aware that the target enzyme, ALR2, can undergo oxidative post-
translational modifications (e.g., at Cys-298) in diabetic tissues, which may reduce its sensitivity to

inhibitors like Zopolrestat [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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